5-[(4-benzyl-1-piperazinyl)carbonyl]-1-(methylsulfonyl)indoline

• IUPAC Name: (4-benzylpiperazin-1-yl)-(1-methylsulfonyl-2,3-dihydroindol-5-yl)methanone
• InChI: InChI=1S/C21H25N3O3S/c1-28(26,27)24-10-9-18-15-19(7-8-20(18)24)21(25)23-13-11-22(12-14-23)16-17-5-3-2-4-6-17/h2-8,15H,9-14,16H2,1H3
• InChI Key: UVNAKMSTZIYPRS-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)N1CCC2=C1C=CC(=C2)C(=O)N3CCN(CC3)CC4=CC=CC=C4
• Molecular Formula: C21H25N3O3S
• Molecular Weight: 399.5 g/mol

Description

5-[(4-benzyl-1-piperazinyl)carbonyl]-1-(methylsulfonyl)indoline, also known as BPI, is a synthetic compound that has attracted attention in the scientific community due to its potential use in various research applications.

Mechanism of Action

5-[(4-benzyl-1-piperazinyl)carbonyl]-1-(methylsulfonyl)indoline is believed to act by inhibiting the activity of certain enzymes and proteins in cells. For example, this compound has been shown to inhibit the activity of PDE4, which is involved in the regulation of inflammation. This compound has also been shown to inhibit the activity of HDAC6, which is involved in the regulation of cell growth and division.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects in cells. For example, this compound has been shown to inhibit the production of inflammatory cytokines in cells, which could have potential therapeutic applications for the treatment of inflammatory diseases. This compound has also been shown to inhibit the growth and proliferation of cancer cells, which could have potential therapeutic applications for the treatment of cancer.

Advantages and Limitations for Lab Experiments

One advantage of using 5-[(4-benzyl-1-piperazinyl)carbonyl]-1-(methylsulfonyl)indoline in lab experiments is that it is a synthetic compound, which means that it can be easily produced in large quantities. Another advantage is that this compound has been shown to have a variety of biochemical and physiological effects, which makes it a useful tool for investigating the role of certain proteins in cellular processes. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which could make it difficult to interpret the results of experiments.

Future Directions

There are a number of potential future directions for research on 5-[(4-benzyl-1-piperazinyl)carbonyl]-1-(methylsulfonyl)indoline. One direction could be to investigate the potential therapeutic applications of this compound for the treatment of inflammatory diseases and cancer. Another direction could be to investigate the mechanism of action of this compound in more detail, which could help to elucidate its potential therapeutic applications. Finally, future research could aim to develop more potent and selective inhibitors of the proteins and enzymes targeted by this compound.

Synthesis Methods

5-[(4-benzyl-1-piperazinyl)carbonyl]-1-(methylsulfonyl)indoline can be synthesized using a variety of methods, including the reaction of 5-bromoindoline with benzylpiperazine and the subsequent carbonylation of the resulting intermediate with carbon monoxide. Another method involves the reaction of 5-bromoindoline with benzylpiperazine and the subsequent reaction of the resulting intermediate with dimethyl sulfoxide (DMSO) and sulfur trioxide (SO3) to form this compound.

Scientific Research Applications

5-[(4-benzyl-1-piperazinyl)carbonyl]-1-(methylsulfonyl)indoline has been studied for its potential use in a variety of scientific research applications, including as a tool to investigate the role of certain proteins in cellular processes. For example, this compound has been used to study the role of the protein PDE4 in inflammation and the role of the protein HDAC6 in cancer.